2-(Methylamino)-2-(pyridin-4-yl)propanamide
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Description
2-(Methylamino)-2-(pyridin-4-yl)propanamide is a small organic compound characterized by a pyridin-4-yl group attached to a propanamide backbone with a methylamino substituent. The compound is available as a dihydrochloride salt (discontinued commercially), indicating challenges in stability or synthesis . Its molecular formula can be inferred as C9H12N3O, with a molecular weight of 178.22 g/mol (calculated).
Properties
Molecular Formula |
C9H13N3O |
|---|---|
Molecular Weight |
179.22 g/mol |
IUPAC Name |
2-(methylamino)-2-pyridin-4-ylpropanamide |
InChI |
InChI=1S/C9H13N3O/c1-9(11-2,8(10)13)7-3-5-12-6-4-7/h3-6,11H,1-2H3,(H2,10,13) |
InChI Key |
HZBRQUCVRNPKDJ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1=CC=NC=C1)(C(=O)N)NC |
Origin of Product |
United States |
Biological Activity
2-(Methylamino)-2-(pyridin-4-yl)propanamide, also known by its CAS number 1423029-48-4, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, mechanisms of action, and relevant research findings, including case studies and data tables.
Chemical Structure and Properties
The compound features a methylamino group and a pyridine ring, contributing to its unique properties. Its molecular formula is CHNO, with a molecular weight of approximately 194.24 g/mol. The presence of the pyridine moiety suggests potential interactions with various biological targets.
Antimicrobial Activity
Research indicates that derivatives of 2-(methylamino)-2-(pyridin-4-yl)propanamide exhibit significant antimicrobial properties. A study highlighted its effectiveness against both Gram-positive and Gram-negative bacteria, with Minimum Inhibitory Concentration (MIC) values comparable to established antibiotics.
| Microorganism | MIC (µg/mL) |
|---|---|
| Bacillus subtilis | 75 |
| Enterococcus faecalis | 125 |
| Escherichia coli | <125 |
| Pseudomonas aeruginosa | 150 |
These findings suggest that the compound could be a candidate for further development as an antimicrobial agent .
Anticancer Activity
The compound has been investigated for its anticancer properties. Various studies have reported on its cytotoxic effects against several cancer cell lines, indicating that it may inhibit cancer cell proliferation through multiple mechanisms.
| Cell Line | IC (µM) |
|---|---|
| MCF-7 (breast cancer) | 0.46 |
| NCI-H460 (lung cancer) | 0.08 |
| HepG-2 (liver cancer) | 0.71 |
Inhibition of specific kinases involved in cell cycle regulation has been proposed as a potential mechanism of action .
The biological activity of 2-(methylamino)-2-(pyridin-4-yl)propanamide is believed to be mediated through several pathways:
- Enzyme Inhibition : The compound may act as an inhibitor of key enzymes involved in bacterial metabolism and cancer cell proliferation.
- Receptor Interaction : It may bind to specific receptors, modulating their activity and influencing cellular signaling pathways.
- Cytotoxic Effects : By inducing apoptosis in cancer cells, the compound can effectively reduce tumor growth.
Study on Antimicrobial Efficacy
A recent study evaluated the antibacterial efficacy of various derivatives of the compound against common pathogens. The results demonstrated that modifications to the methylamino group significantly impacted antimicrobial potency, suggesting structural optimization could enhance efficacy .
Evaluation of Anticancer Properties
Another investigation focused on the anticancer potential of the compound in vitro using various cancer cell lines. Results indicated that certain structural modifications resulted in enhanced cytotoxicity, highlighting the importance of chemical structure in biological activity .
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis highlight structural analogs, synthetic routes, and physicochemical properties of related compounds:
Table 1: Comparative Analysis of Structural Analogs
Structural and Functional Differences
Substituent Effects on Bioactivity The indole-containing analog (3n) demonstrates anti-Chagas activity due to its interaction with Trypanosoma cruzi CYP51, highlighting the importance of bulky aromatic groups (e.g., indole and phenyl) in target binding . In contrast, the oxadiazole derivative (6f) features a sulfur-containing heterocycle, which may enhance electronic properties or hydrogen bonding capacity . N/A for the target compound) .
Synthetic Accessibility
- Yields vary significantly: 3n (73%) and 6f (84%) are synthesized efficiently, whereas analogs with electron-withdrawing groups (e.g., 3q in ) show lower yields (17%), likely due to steric or electronic challenges .
- The target compound’s dihydrochloride form is discontinued commercially, suggesting synthetic or stability issues compared to stable analogs like 6f .
Physicochemical Properties Melting Points: The oxadiazole derivative (6f) has a high melting point (235°C), indicative of strong crystal lattice interactions, whereas the dimethyl analog (170°C) may form less stable crystals . Solubility: Compounds with polar groups (e.g., methylamino in the target compound) are likely more water-soluble than hydrophobic analogs like 3n or 22c, which exist as yellow solids .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
